Thallium-199

• CAS RN: 15064-66-1
• Molecular Formula: Tl
• Molecular Weight: 198.9699 g/mol
• IUPAC Name: thallium-199
• InChI: InChI=1S/Tl/i1-5
• InChI Key: BKVIYDNLLOSFOA-FTXFMUIASA-N
• Isomeric SMILES: [199Tl]
• SMILES: [Tl]
• synonyms: 199Tl radioisotope; Thallium-199; Tl-199 radioisotope

Description

Thallium-199 is the radioactive isotope of thallium with relative atomic mass 198.9698 and half-life of 7.42 hours.

Scientific Research Applications

Medical Imaging

Thallium-199 (199Tl) has been utilized in medical imaging, particularly in myocardial perfusion imaging. Studies have demonstrated its efficacy in scintigraphic investigations, providing insights into myocardial perfusion and the feasibility of imaging in patients with acute myocardial infarction (Wackers & Samson, 1980); (Lishmanov et al., 1988). It's also been utilized in the diagnosis of laryngeal and laryngopharyngeal cancers, showcasing high indices of sensitivity and specificity (Zelchan et al., 2015).

Nuclear Physics

Research in nuclear physics has focused on the properties of Thallium-199. For example, studies on the hyperfine structure, isotope shifts, and nuclear magnetic moments of radioactive isotopes of thallium, including 199Tl, have provided valuable information for the field (Hull & Stroke, 1961).

Environmental Studies

Thallium-199 has been instrumental in environmental studies, such as examining its occurrence in sea water and marine sediments. This is important for understanding the geochemical balance of thallium in oceans (Matthews & Riley, 1970).